4-(azepan-1-ylsulfonyl)-N-(4-(4-bromophenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H22BrN3O3S2/c23-18-9-5-16(6-10-18)20-15-30-22(24-20)25-21(27)17-7-11-19(12-8-17)31(28,29)26-13-3-1-2-4-14-26/h5-12,15H,1-4,13-14H2,(H,24,25,27)
• InChI Key: RKBRKRQUNIZXOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H22BrN3O3S2
• Molecular Weight: 520.5 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(4-(4-bromophenyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a sulfonamide-based compound that has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Thiazole Derivatives : Thiazole derivatives, similar in structure to 4-(azepan-1-ylsulfonyl)-N-(4-(4-bromophenyl)thiazol-2-yl)benzamide, are synthesized for potential applications in various fields, including plant growth regulators and pharmaceuticals. For instance, the synthesis of 2-(5-phenylthiazol-4-yl)benzoic acids and their derivatives has been described for potential use as plant growth regulators (Teitei, 1980).

Antimicrobial Activities

• Spiro Thiazolinone Derivatives : Research on spiro thiazolinone heterocyclic compounds, related to thiazole compounds, has shown significant antimicrobial activities. These studies suggest the potential for similar thiazole derivatives in antimicrobial applications (Patel & Patel, 2015).

Chemical Transformations

• Formation of Aminothiazole Derivatives : The formation of aminothiazole derivatives through the reaction of α-bromolactams and thioamides has been documented, indicating the versatility of thiazole compounds in synthesizing novel heterocyclic compounds (Uchikawa & Aono, 1994).

Antifungal Agents

• Development of Antifungal Benzamides : The synthesis of 2-hydroxy-5-(1,3-thiazol-5-yl) benzamides and their derivatives has been explored for their potential as antifungal agents, highlighting the relevance of thiazole and benzamide compounds in developing new pharmaceuticals (Narayana et al., 2004).

Cyclization Reactions

• Intramolecular Cyclization of Enamides : Studies on the intramolecular cyclization of 4-aryl-N-(thiophen-3-yl)but-3-enamides to form various heterocyclic compounds, including thieno[3,2-b]azepin-5-ones, indicate the potential for complex cyclization reactions involving thiazole derivatives (Danilyuk et al., 2016).